Cas no 1260913-26-5 (1-(3-Chloropyridin-2-yl)cyclopropan-1-amine)

• Product Name: 1-(3-Chloropyridin-2-yl)cyclopropan-1-amine
• CAS No: 1260913-26-5
• MF: C₈H₉ClN₂
• MW: 168.623460531235
• MDL: MFCD11037260
• CID: 4782057
• Update Time: 2025-06-07

1-(3-Chloropyridin-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloropyridin-2-yl)cyclopropan-1-amine
• 1-(3-Chloropyridin-2-yl)cyclopropan-1-amine

• MDL： MFCD11037260
• Inchi： 1S/C8H9ClN2/c9-6-2-1-5-11-7(6)8(10)3-4-8/h1-2,5H,3-4,10H2
• InChI Key： ZUORVUYYSYFVBC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CN=C1C1(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 0.7
• Topological Polar Surface Area: 38.9

Additional information on 1-(3-Chloropyridin-2-yl)cyclopropan-1-amine

1-(3-Chloropyridin-2-yl)cyclopropan-1-amine

The compound 1-(3-Chloropyridin-2-yl)cyclopropan-1-amine (CAS No. 1260913-26-5) is a heterocyclic amine with a unique structure that combines a cyclopropane ring and a chloropyridine moiety. This compound has garnered significant attention in recent years due to its potential applications in drug discovery and materials science. The molecule's structure, which includes a chlorine atom attached to the pyridine ring, contributes to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. The cyclopropane ring in 1-(3-Chloropyridin-2-yl)cyclopropan-1-amine introduces strain into the molecule, which can enhance its binding affinity to certain biological targets. This property makes it a promising candidate for the development of novel therapeutic agents. Researchers have explored its potential as an inhibitor of various enzymes, including kinases and proteases, which are critical targets in the treatment of diseases such as cancer and neurodegenerative disorders.

The synthesis of 1-(3-Chloropyridin-2-yl)cyclopropan-1-amine involves a multi-step process that typically begins with the preparation of the chloropyridine precursor. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the final product, making it more accessible for large-scale production.

In terms of physical properties, 1-(3-Chloropyridin-2-yl)cyclopropan-1-amine exhibits a melting point of approximately 85°C and is sparingly soluble in water. Its solubility profile is influenced by the electron-withdrawing effect of the chlorine atom on the pyridine ring, which increases polarity and enhances solubility in polar solvents. This characteristic is particularly advantageous for applications in pharmaceutical formulations where solubility is a critical factor.

The chemical stability of 1-(3-Chloropyridin-2-yl)cyclopropan-1-amine has been extensively studied under various conditions. It has been found to be stable under neutral and mildly acidic conditions but undergoes hydrolysis under strong basic conditions. This information is crucial for determining its shelf life and storage requirements, ensuring that it remains viable for use in research and industrial applications.

Recent research has also focused on the biological activity of cyclopropane-containing amines like 1-(3-Chloropyridin-2-yl)cyclopropan-1-amine. In vitro studies have demonstrated its ability to inhibit several key enzymes involved in cellular signaling pathways. For example, it has shown potential as an inhibitor of cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression. These findings underscore its potential as a lead compound for anticancer drug development.

In addition to its pharmacological applications, 1-(3-Chloropyridin-2-yl)cyclopropane amine has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have explored its ability to form self-assembled monolayers (SAMs) on various substrates, which could be utilized in the fabrication of advanced electronic devices.

The integration of computational chemistry techniques has further enhanced our understanding of 1-(3-Chloropyridin-2-yilcyclopropane amine)'s molecular interactions. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, enabling researchers to predict its behavior in different chemical environments. These computational studies have complemented experimental work, facilitating the design of more efficient synthetic routes and improving our understanding of its biological activity.

In conclusion, 1-(3-Chloropyridin 2 yl)cyclopropane amine (CAS No 1260913 26 5) is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as an important tool for future research and development efforts.